Cas no 126534-38-1 ((1S)-1-(2,6-difluorophenyl)ethan-1-ol)

• Product Name: (1S)-1-(2,6-difluorophenyl)ethan-1-ol
• CAS No: 126534-38-1
• MF: C₈H₈F₂O
• MW: 158.145329475403
• CID: 2619698
• PubChem ID: 13304278
• Update Time: 2025-10-28

(1S)-1-(2,6-difluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(2,6-difluorophenyl)ethan-1-ol
• 824-006-5
• 126534-38-1
• EN300-56971
• SCHEMBL20238836
• AKOS034825912
• AT11387
• DB-406180
• (S)-1-(2,6-DIFLUOROPHENYL)ETHAN-1-OL
• (1S)-1-(2,6-DIFLUOROPHENYL)ETHANOL

• Inchi： 1S/C8H8F2O/c1-5(11)8-6(9)3-2-4-7(8)10/h2-5,11H,1H3/t5-/m0/s1
• InChI Key： SIYWDKQSSDBLOA-YFKPBYRVSA-N
• SMILES： FC1C=CC=C(C=1[C@H](C)O)F

Computed Properties

• Exact Mass: 158.05432120g/mol
• Monoisotopic Mass: 158.05432120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (1S)-1-(2,6-difluorophenyl)ethan-1-ol

Professional Introduction to (1S)-1-(2,6-difluorophenyl)ethan-1-ol (CAS No. 126534-38-1)

The compound (1S)-1-(2,6-difluorophenyl)ethan-1-ol, identified by its CAS number 126534-38-1, represents a significant molecule in the realm of pharmaceutical chemistry and bioorganic synthesis. This enantiomerically pure alcohol derivative has garnered considerable attention due to its structural features and potential applications in drug discovery. The presence of two fluorine atoms at the ortho positions of the phenyl ring introduces unique electronic and steric properties, making it a valuable scaffold for developing novel therapeutic agents.

In recent years, the pharmaceutical industry has increasingly recognized the importance of fluorinated aromatic compounds in medicinal chemistry. These substituents not only enhance metabolic stability but also modulate binding affinity and selectivity. The specific configuration of (1S)-1-(2,6-difluorophenyl)ethan-1-ol allows for precise tuning of its pharmacological profile, which is crucial for optimizing drug efficacy and minimizing side effects. This compound exemplifies the growing trend toward rational drug design, where structural modifications are meticulously crafted to achieve desired biological outcomes.

One of the most compelling aspects of (1S)-1-(2,6-difluorophenyl)ethan-1-ol is its potential as a building block for more complex molecules. Its chiral center and fluorinated phenyl ring provide a versatile platform for further derivatization, enabling chemists to explore a wide spectrum of pharmacological activities. For instance, researchers have investigated its utility in developing kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The fluorine atoms can interact with biological targets in ways that simple hydrocarbon analogs cannot, potentially leading to more potent and selective drug candidates.

Recent studies have highlighted the role of fluorinated aromatic alcohols in modulating enzyme activity. Specifically, (1S)-1-(2,6-difluorophenyl)ethan-1-ol has been studied for its interactions with cytochrome P450 enzymes, which are central to drug metabolism. The electron-withdrawing nature of the fluorine atoms can influence enzyme-substrate binding kinetics, thereby affecting drug clearance rates. This insight is particularly valuable for designing drugs with improved pharmacokinetic profiles. Additionally, the stereochemistry of this compound plays a critical role in its biological behavior; the (S)-configuration at the chiral center may confer unique interactions with biological receptors compared to its (R)-enantiomer.

The synthesis of (1S)-1-(2,6-difluorophenyl)ethan-1-ol represents a testament to advancements in asymmetric synthesis techniques. Modern methods such as chiral auxiliary-assisted reductions and transition-metal-catalyzed cross-coupling reactions have made it feasible to produce enantiomerically pure compounds on scalable quantities. These synthetic strategies not only enhance yield but also improve atom economy, aligning with green chemistry principles. The ability to efficiently construct complex molecules like this one underscores the progress made in synthetic organic chemistry over recent decades.

Beyond its immediate pharmaceutical applications, (1S)-1-(2,6-difluorophenyl)ethan-1-ol also serves as a model compound for studying fluorinated heterocycles. Researchers are exploring how different substituents can be incorporated into this framework to create novel bioactive molecules. For example, replacing the phenyl ring with other aromatic systems or introducing nitrogen-containing heterocycles could lead to entirely new classes of drugs with distinct mechanisms of action. Such explorations are essential for expanding the chemical toolbox available to medicinal chemists.

Computational modeling has become an indispensable tool in understanding the behavior of complex molecules like (1S)-1-(2,6-difluorophenyl)ethan-1-ol. Advanced software packages enable researchers to predict molecular interactions with high accuracy, guiding experimental design and optimizing lead compounds before they enter clinical trials. This integration of computational chemistry with traditional wet-lab techniques has accelerated drug discovery pipelines significantly. By leveraging these technologies, scientists can more efficiently navigate the vast chemical space and identify promising candidates faster than ever before.

In conclusion, (1S)-1-(2,6-difluorophenyl)ethan-1-ol (CAS No. 126534-38-1) stands as a remarkable example of how structural innovation can drive therapeutic breakthroughs. Its unique combination of stereochemistry and fluorination makes it a versatile intermediate for drug development. As research continues to uncover new applications for this compound and related derivatives, it will undoubtedly play an increasingly important role in shaping the future of medicine. The ongoing exploration into its pharmacological potential underscores the dynamic nature of modern pharmaceutical chemistry and highlights the enduring importance of innovative molecular design.